Cas no 2229142-48-5 (3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229142-48-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6456068
• PubChem ID: 165715258
• Update Time: 2025-06-08

3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2229142-48-5
• EN300-1797109

• Inchi： 1S/C12H12N2O3/c1-7-3-4-8(5-11(7)15)9-6-10(12(16)17)14(2)13-9/h3-6,15H,1-2H3,(H,16,17)
• InChI Key： CECUUTQLIIZLCN-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229142-48-5)

3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2229142-48-5, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocycles, which are widely recognized for their broad spectrum of biological activities and potential therapeutic applications. The presence of both hydroxyl and methyl substituents on the aromatic ring, coupled with the carboxylic acid functionality at the 5-position of the pyrazole core, endows this molecule with distinct chemical properties and biological interactions that make it a promising candidate for further investigation.

The molecular structure of 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring substituted with a 3-hydroxy-4-methylphenyl group at the 1-position and a carboxylic acid group at the 5-position. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The hydroxyl group, in particular, is known to participate in hydrogen bonding, which can be crucial for binding affinity and specificity in drug design. The methyl group at the 4-position of the phenyl ring may influence electronic distribution and steric hindrance, further modulating the compound's reactivity and binding properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their versatility and efficacy. Pyrazole compounds have been explored for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. Among these derivatives, 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid stands out due to its unique structural features. The combination of a hydroxyl-substituted phenyl ring with a methylated pyrazole core suggests potential for selective interaction with biological targets, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The carboxylic acid group at the 5-position of the pyrazole ring provides a site for further functionalization, allowing chemists to modify the molecule's properties to enhance its pharmacological activity. For instance, coupling this compound with other bioactive molecules or using it as a precursor in synthetic pathways could yield novel derivatives with improved therapeutic profiles.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various diseases. For example, research has demonstrated that certain pyrazole-based compounds exhibit potent inhibitory effects on kinases and other enzymes involved in cancer progression. The structural features of 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, including its aromatic rings and functional groups, make it a promising candidate for such applications. Furthermore, its ability to form hydrogen bonds and interact with metal ions may also contribute to its biological activity.

The synthesis of 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate hydrazines and ketones or aldehydes, followed by functional group transformations such as hydroxylation and methylation. Advances in synthetic methodologies have enabled more efficient production of complex molecules like this one, facilitating their use in medicinal chemistry research.

In terms of pharmacological evaluation, 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid has shown promise in preliminary studies. Its structural similarity to known bioactive compounds suggests that it may exhibit similar or even enhanced biological effects. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro assays can help determine its activity against specific targets, while animal models can provide insights into its efficacy and safety profile.

The compound's stability under various conditions is another critical factor to consider in drug development. Factors such as pH sensitivity, solubility in different solvents, and resistance to degradation must be evaluated to ensure that it can be formulated into a stable and effective drug product. Additionally, toxicological studies are essential to assess any potential adverse effects associated with its use.

One area where 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid shows particular promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by numerous enzymes and signaling pathways, many of which can be targeted by small molecule inhibitors. The structural features of this compound suggest that it may interact with key inflammatory mediators, potentially reducing inflammation without causing significant side effects.

Another potential application is in the management of metabolic disorders such as diabetes mellitus. Research has indicated that pyrazole derivatives can modulate glucose metabolism by affecting insulin signaling pathways. Given the structural similarities between 3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid and known antidiabetic agents, it may offer a new approach to treating this condition.

The development of new drugs is often hindered by challenges such as poor bioavailability or limited target specificity. However,3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid has several features that could mitigate these issues. Its ability to form multiple hydrogen bonds may enhance binding affinity to biological targets, while its aromatic structure could improve solubility in biological fluids. These properties make it an excellent candidate for further optimization into a lead drug candidate.

In conclusion,3-(3-hydroxy-4-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229142-48-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, particularly in areas such as anti-inflammatory therapy and metabolic disorders treatment. While further research is needed to fully understand its biological activity and develop effective drug formulations,this compound represents an exciting opportunity for innovation in medicinal chemistry.